Cas no 896326-59-3 (2-{(3,4-dichlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 2-{(3,4-dichlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896326-59-3
• MF: C₁₅H₁₁Cl₂N₃OS
• MW: 352.238339662552
• CID: 6566121
• Update Time: 2025-07-17

2-{(3,4-dichlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(3,4-dichlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• 2-[(3,4-dichlorophenyl)methylsulfanyl]-7-methylpyrido[1,2-a][1,3,5]triazin-4-one

• Inchi： 1S/C15H11Cl2N3OS/c1-9-2-5-13-18-14(19-15(21)20(13)7-9)22-8-10-3-4-11(16)12(17)6-10/h2-7H,8H2,1H3
• InChI Key： DBZOKVKORYWNNM-UHFFFAOYSA-N
• SMILES： N12C=C(C)C=CC1=NC(SCC1=CC=C(Cl)C(Cl)=C1)=NC2=O

Additional information on 2-{(3,4-dichlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one

Introduction to 2-{(3,4-dichlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one (CAS No. 896326-59-3)

The compound 2-{(3,4-dichlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one (CAS No. 896326-59-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This compound belongs to the pyridotriazine class, a structure that has garnered considerable attention due to its versatile biological activities and structural adaptability for drug development.

At the core of its molecular architecture lies a fused triazine ring system, which is further functionalized with a (3,4-dichlorophenyl)methylsulfanyl substituent and a methyl group at the 7-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further exploration in medicinal chemistry. The presence of chlorine atoms at the 3 and 4 positions of the phenyl ring enhances the compound's reactivity and potential for further derivatization, offering chemists a rich palette for structural optimization.

Recent studies have highlighted the importance of pyridotriazine derivatives in addressing various biological targets. These compounds have shown promise in modulating enzymes and receptors involved in inflammatory responses, metabolic disorders, and even oncogenesis. The 2-{(3,4-dichlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one structure exemplifies this potential by combining a rigid heterocyclic core with functional groups that can interact with biological targets in a highly specific manner.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the pyridotriazine core through cyclocondensation reactions, followed by selective functionalization at the 7-position and introduction of the (3,4-dichlorophenyl)methylsulfanyl moiety. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

In terms of biological activity, preliminary investigations have revealed that derivatives of this class exhibit notable inhibitory effects on certain kinases and phosphodiesterases. These activities are particularly relevant in the context of developing treatments for diseases such as cancer and neurodegenerative disorders. The methyl group at the 7-position appears to play a crucial role in modulating binding affinity to target proteins, suggesting that subtle changes in this region could lead to significant improvements in drug efficacy.

The (3,4-dichlorophenyl)methylsulfanyl substituent is another critical feature that contributes to the compound's pharmacological profile. This group not only enhances solubility but also provides a site for further chemical modification. For instance, introducing additional polar or hydrophobic groups at this position could fine-tune pharmacokinetic properties such as bioavailability and metabolic stability.

One of the most exciting aspects of this compound is its potential for structure-activity relationship (SAR) studies. By systematically varying substituents on different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. Such studies are essential for optimizing lead compounds into viable drug candidates. The flexibility offered by the pyridotriazine scaffold allows for numerous such modifications without compromising overall molecular stability.

Computational modeling has also played a pivotal role in understanding the interactions between this compound and its biological targets. Molecular docking simulations have been used to predict binding modes and affinities for various proteins of interest. These predictions guide experimental efforts by highlighting key interactions that should be prioritized during synthetic modifications.

The development of novel heterocyclic compounds like 2-{(3,4-dichlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one underscores the ongoing importance of innovative approaches in drug discovery. As our understanding of biological pathways continues to expand, so does our need for sophisticated chemical tools to modulate these pathways effectively. This compound serves as a testament to the power of interdisciplinary collaboration between chemists and biologists in pushing the boundaries of medicinal chemistry forward.

In conclusion,2-{(3,4-dichlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one represents a promising lead structure with significant therapeutic potential. Its unique molecular architecture and functionalizable substituents make it an excellent candidate for further exploration through both experimental synthesis and computational modeling. As research in this area progresses, we can anticipate new insights into its biological activities and applications across multiple therapeutic domains.